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Compound of Interest

Compound Name: 3-lodobenzoic acid

Cat. No.: B028765

Essential Safety and Handling Guide for 3-
lodobenzoic Acid

This guide provides crucial safety protocols, personal protective equipment (PPE)
recommendations, and operational plans for the handling and disposal of 3-lodobenzoic acid,
ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Classification

3-lodobenzoic acid is classified as hazardous. It is known to cause skin irritation, serious eye
irritation, and may lead to respiratory irritation.[1][2][3][4] Adherence to strict safety measures is
mandatory to mitigate these risks.

Physical and Chemical Properties

A summary of key quantitative data for 3-lodobenzoic acid is presented below.
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Property Value Source

CAS Number 618-51-9 [11[5]16]

Molecular Formula C7Hs102 [3]

Molecular Weight 248.02 g/mol [31[5]
White to off-white crystalline

Appearance [2][4]
powder

Melting Point 185-189 °C [2][5]

Skin Irritation (Category 2),
Serious Eye Irritation
Category 2), Specific Target
GHS Hazard Class ( 9 y. ) P ) 9 [1]
Organ Toxicity - Single
Exposure (Respiratory System,

Category 3)

Personal Protective Equipment (PPE) Protocol

The selection and proper use of PPE are critical to prevent exposure. The following equipment
is mandatory when handling 3-lodobenzoic acid.

Eye and Face Protection

o Requirement: Wear tightly fitting safety goggles with side-shields, conforming to NIOSH (US)
or EN 166 (EU) standards.[2][6]

» Rationale: Prevents contact with eyes, which can cause serious irritation.[1]

Skin Protection

o Gloves: Handle with chemical-impermeable gloves that have been inspected prior to use.[2]

» Protective Clothing: Wear appropriate protective clothing, which may include a lab coat, to
prevent skin exposure.[1][2] For significant handling, fire/flame resistant and impervious
clothing is recommended.[2]
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o Rationale: Avoids direct skin contact, which can cause irritation.[1][3]

Respiratory Protection

e Requirement: In cases where dust formation is likely, exposure limits may be exceeded, or
irritation is experienced, use a full-face respirator or a NIOSH-approved N95 dust mask.[2][5]

[7]

o Rationale: Protects the respiratory system from irritation caused by inhaling dust particles.[1]
[4]

Operational and Disposal Plan

A systematic approach to handling and disposal is essential for laboratory safety.

Experimental Protocol: Safe Handling

» Engineering Controls: Always handle 3-lodobenzoic acid in a well-ventilated area.[1][2] A
chemical fume hood is the preferred engineering control to minimize inhalation exposure.
Ensure that eyewash stations and safety showers are readily accessible.[1]

e Pre-Handling:
o Read and understand the Safety Data Sheet (SDS) thoroughly before starting any work.
o Ensure all required PPE is available and in good condition.

o Prepare the work area by removing any unnecessary items and ensuring a clean,
contained space.

e Handling:
o Avoid the formation and inhalation of dust.[1][2]
o Prevent contact with skin, eyes, and clothing.[1]
o Wash hands, face, and any exposed skin thoroughly after handling.[1]

o Keep the container tightly closed when not in use.[1][4]
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Storage: Store in a dry, cool, and well-ventilated place away from incompatible materials
such as strong oxidizing agents.[1][2]

Accidental Release and First Aid

Spills: In case of a spill, avoid creating dust. Sweep up the spilled solid and place it into a
suitable, closed container for disposal.[1] Ensure adequate ventilation.[1]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes. Seek medical
attention.[2]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, seek medical advice.[1]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if symptoms persist.[1][2]

Ingestion: Clean mouth with water and drink plenty of water afterward. Do not induce
vomiting. Get medical attention if symptoms occur.[1][2]

Disposal Plan

Waste Classification: Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste.[1]

Procedure: Dispose of unused material and its container at an approved waste disposal
facility.[1] Do not allow the product to enter drains.[2] Always consult local, regional, and
national hazardous waste regulations to ensure complete and accurate classification and
disposal.[1]

Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of 3-

lodobenzoic acid, from preparation to final disposal.
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Caption: Workflow for safely handling 3-lodobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling 3-
lodobenzoic acid]. BenchChem, [2025]. [Online PDF]. Available at:
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3-iodobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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